Cas no 351422-29-2 ((R)-2-Amino-2-carboxyethylmethanethiosulfonate)

• Product Name: (R)-2-Amino-2-carboxyethylmethanethiosulfonate
• CAS No: 351422-29-2
• MF: C₄H₉NO₄S₂
• MW: 199.248558759689
• CID: 302917
• PubChem ID: 40418801
• Update Time: 2025-05-21

(R)-2-Amino-2-carboxyethylmethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-carboxyethylmethanethiosulfonate
• L-Cysteine,S-(methylsulfonyl)-
• S-(Methylsulfonyl)-L-cysteine
• Cys-MTS, Cysteinemethanethiosulfonate
• DTXSID601308037
• AKOS006279639
• (2R)-2-amino-3-methylsulfonylsulfanylpropanoic acid
• J-019961
• SCHEMBL13747195
• 351422-29-2

• Inchi： 1S/C4H9NO4S2/c1-11(8,9)10-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： WQGAHEAQVIFZHB-VKHMYHEASA-N
• SMILES： S(C)(=O)(=O)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 198.99700
• Monoisotopic Mass: 198.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.554
• Melting Point: 158°C dec.
• Boiling Point: 454.09°C at 760 mmHg
• Flash Point: 228.425°C
• Refractive Index: 1.579
• PSA: 131.14000
• LogP: 0.87220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-2-carboxyethylmethanethiosulfonate

(R)-2-Amino-2-carboxyethylmethanethiosulfonate (CAS No. 351422-29-2): A Comprehensive Overview

(R)-2-Amino-2-carboxyethylmethanethiosulfonate (CAS No. 351422-29-2) is a chiral thiosulfonate compound that has gained significant attention in the fields of chemical biology and medicinal chemistry due to its unique properties and potential applications. This compound, often referred to as METSA for brevity, is a derivative of methanethiosulfonate and is characterized by its amino and carboxylic acid functionalities, which confer it with specific reactivity and selectivity profiles.

The chemical structure of (R)-2-Amino-2-carboxyethylmethanethiosulfonate consists of a central thiosulfonate group attached to a chiral carbon atom, which is further substituted with an amino and a carboxylic acid group. This structural arrangement endows the compound with the ability to selectively modify cysteine residues in proteins, making it a valuable tool in protein engineering and biochemical research.

Recent studies have highlighted the utility of (R)-2-Amino-2-carboxyethylmethanethiosulfonate in various applications. For instance, it has been used to probe the structural and functional roles of cysteine residues in proteins, which is crucial for understanding protein-protein interactions and enzyme mechanisms. The chiral nature of the compound allows researchers to introduce specific modifications that can be distinguished from their natural counterparts, providing insights into the stereochemical preferences of biological systems.

In the context of medicinal chemistry, (R)-2-Amino-2-carboxyethylmethanethiosulfonate has shown promise as a tool for developing novel therapeutic agents. Its ability to selectively target cysteine residues can be leveraged to design drugs that modulate protein function with high specificity. This is particularly relevant in the development of targeted therapies for diseases such as cancer, where precise control over protein activity is essential.

One notable application of (R)-2-Amino-2-carboxyethylmethanethiosulfonate is in the field of protein labeling and imaging. By conjugating fluorescent or biotinylated tags to the modified cysteine residues, researchers can visualize and track protein dynamics in living cells. This approach has been instrumental in elucidating the mechanisms of cellular processes such as signal transduction and protein trafficking.

The synthesis of (R)-2-Amino-2-carboxyethylmethanethiosulfonate involves several steps, including the preparation of the chiral amino acid derivative and its subsequent reaction with methanethiosulfinic acid. The chiral center is typically introduced through asymmetric synthesis or resolution techniques, ensuring that the desired enantiomer is obtained with high purity. The final product is characterized using advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

In terms of safety and handling, (R)-2-Amino-2-carboxyethylmethanethiosulfonate should be stored under appropriate conditions to maintain its stability and reactivity. It is generally recommended to store the compound at low temperatures and protect it from moisture and light. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety in laboratory settings.

The future prospects for (R)-2-Amino-2-carboxyethylmethanethiosulfonate are promising, with ongoing research aimed at expanding its applications in both fundamental science and translational medicine. As new methodologies for protein modification continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.